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Compound of Interest

Compound Name: 1,3-Distearin

Cat. No.: B120778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,3-Distearin, a diglyceride of significant

interest in various scientific and industrial fields, including food science and pharmaceuticals.

This document details its fundamental molecular properties, outlines a common experimental

protocol for its synthesis, and illustrates a key synthetic pathway.

Core Molecular Data
1,3-Distearin, also known as glycerol 1,3-distearate, is a diacylglycerol where stearic acid

molecules are esterified to the sn-1 and sn-3 positions of a glycerol backbone. Its

physicochemical properties are summarized in the table below.
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Identifier Value Source

Molecular Formula C₃₉H₇₆O₅ [1][2][3][4]

Molecular Weight 625.02 g/mol [1][2][4][5]

CAS Number 504-40-5 [1][3]

Formal Name
Octadecanoic acid, 1,1'-(2-

hydroxy-1,3-propanediyl) ester
[1][3]

Synonyms

1,3-Distearoyl glycerol,

Glyceryl 1,3-distearate,

DG(18:0/0:0/18:0)

[2][3]

Enzymatic Synthesis of 1,3-Distearin: An
Experimental Protocol
The synthesis of 1,3-diacylglycerols such as 1,3-Distearin is often achieved through enzymatic

esterification, which offers high specificity and milder reaction conditions compared to chemical

synthesis. The following protocol describes a general method for the synthesis of 1,3-
Distearin.

Materials:

Glycerol

Stearic Acid

Immobilized sn-1,3 specific lipase (e.g., Lipozyme TL IM)[5][6]

4A Molecular Sieves

Silica Gel

Solvent (e.g., a solvent-free system is often preferred)[3][7]

Procedure:
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Reactant Preparation: The molar ratio of stearic acid to glycerol is a critical parameter and

should be optimized. For the synthesis of 1,3-distearoylglycerol (1,3-DSG), a molar ratio of

stearic acid to glycerol of 1:1 has been shown to be effective.[5]

Reaction Setup: In a suitable reaction vessel, combine glycerol, stearic acid, and the

immobilized lipase. To drive the esterification reaction forward, water removal is essential.

This can be achieved by adding 4A molecular sieves and silica gel to the reaction mixture.[5]

Esterification Reaction: The reaction is typically conducted at an elevated temperature, for

instance, 75°C, for a period of several hours (e.g., 6 hours), with continuous stirring.[5] The

use of a solvent-free system is a common and environmentally friendly approach.[3][7]

Enzyme Removal: Following the reaction, the immobilized enzyme can be easily removed

from the product mixture by filtration.

Purification: The crude product will contain a mixture of mono-, di-, and triglycerides, as well

as unreacted free fatty acids. Purification can be achieved through a multi-step process:

Molecular Distillation: This step is effective for removing unreacted free fatty acids.[3]

Solvent Fractionation: Acetone fractionation can be employed to separate the desired 1,3-
distearin from other glycerides, yielding a high-purity product.[3]

Analysis: The purity and composition of the final product should be confirmed using

analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Gas

Chromatography (GC).

Visualizing the Synthesis of 1,3-Distearin
The enzymatic synthesis of 1,3-Distearin from glycerol and stearic acid is a key process. The

following diagram illustrates the workflow of this synthesis.
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Caption: Workflow for the enzymatic synthesis of 1,3-Distearin.

Applications in Drug Development
Diacylglycerols like 1,3-Distearin are recognized for their role as functional excipients in lipid-

based drug delivery systems. They can be incorporated into formulations such as solid lipid

nanoparticles (SLNs) and nanostructured lipid carriers (NLCs) to enhance drug solubility,

improve bioavailability, and control the release profile of therapeutic agents. The

biocompatibility of these lipids makes them valuable components in the design of advanced

drug delivery vehicles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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